Cas no 2147731-56-2 (4-(2-methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol)

• Product Name: 4-(2-methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol
• CAS No: 2147731-56-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5829174
• PubChem ID: 165603162
• Update Time: 2025-06-08

4-(2-methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol
• 4-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]pyrrolidin-3-ol
• 2147731-56-2
• EN300-1624298

• Inchi： 1S/C8H14N4O/c1-12-10-4-7(11-12)2-6-3-9-5-8(6)13/h4,6,8-9,13H,2-3,5H2,1H3
• InChI Key： QMAPQAXHTYWTLF-UHFFFAOYSA-N
• SMILES： OC1CNCC1CC1C=NN(C)N=1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63Ų

Additional information on 4-(2-methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol

4-(2-Methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol (CAS No. 2147731-56-2): A Comprehensive Overview

4-(2-Methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol, with the CAS number 2147731-56-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole and pyrrolidine moieties, which confer it with a range of biological activities and potential therapeutic applications.

The triazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological properties, including antifungal, antibacterial, and antiviral activities. The presence of a methyl group at the 2-position of the triazole ring can enhance the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design. The pyrrolidine moiety, on the other hand, is known for its ability to modulate protein-protein interactions and serve as a bioisostere for amino acids like proline.

Recent research has highlighted the potential of 4-(2-Methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-(2-Methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol has shown potential as an antiviral agent. A study conducted by researchers at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action appears to involve interference with viral RNA synthesis and assembly processes.

The structural flexibility and chemical stability of 4-(2-Methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol also make it an excellent candidate for drug conjugation strategies. For example, it can be linked to targeting ligands or delivery vehicles to enhance its pharmacokinetic properties and tissue specificity. This approach has been explored in cancer therapy, where the compound has been conjugated to monoclonal antibodies to deliver targeted chemotherapy.

Furthermore, the synthetic accessibility of 4-(2-Methyl-2H-1,2,3-triazol-4-yl)methylpyrrolidin-3-ol has facilitated its use in combinatorial chemistry and high-throughput screening campaigns. The Click Chemistry methodology, which involves the efficient formation of triazole rings via copper-catalyzed azide–alkyne cycloaddition reactions, has been particularly useful in generating libraries of derivatives for biological evaluation.

In conclusion, 4-(2-Methyl-2H-1,2,3-triazolyl)methylpyrrolidinyl alcohol (CAS No. 2147731-56-2) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into therapeutic agents targeting inflammatory diseases, viral infections, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.